Cas no 2680676-91-7 (tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate
• CAS No: 2680676-91-7
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• CID: 5632138
• PubChem ID: 165922449
• Update Time: 2025-07-19

tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292230
• 2680676-91-7
• tert-butyl N-{3-[(5-cyanopyridin-2-yl)oxy]phenyl}carbamate
• tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate

• Inchi： 1S/C17H17N3O3/c1-17(2,3)23-16(21)20-13-5-4-6-14(9-13)22-15-8-7-12(10-18)11-19-15/h4-9,11H,1-3H3,(H,20,21)
• InChI Key： DXWZSTNBVKZTOX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)OC1C=CC(C#N)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate

Introduction to tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate (CAS No. 2680676-91-7)

tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate (CAS No. 2680676-91-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique structural features, which include a tert-butyl carbamate moiety and a 5-cyanopyridin-2-yl substituent, making it a valuable candidate for various biological studies.

The tert-butyl carbamate group is known for its ability to enhance the stability and solubility of compounds, which are crucial properties for drug candidates. The 5-cyanopyridin-2-yl substituent, on the other hand, is associated with potent biological activities, particularly in modulating specific protein interactions and enzyme activities. These structural elements collectively contribute to the compound's potential therapeutic applications.

Recent research has focused on the pharmacological properties of tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate. Studies have shown that this compound exhibits significant activity against various biological targets, including kinases and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a specific kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. These findings highlight the compound's versatility and potential for treating inflammatory diseases.

The synthesis of tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The synthetic route typically starts with the preparation of the key intermediate, 3-(5-cyanopyridin-2-yl)oxyphenol, which is then reacted with tert-butyl chloroformate to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

The physicochemical properties of tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate have been extensively studied to understand its behavior in different environments. The compound is relatively stable under standard laboratory conditions and exhibits good solubility in organic solvents such as DMSO and DMF. These properties facilitate its use in various biochemical assays and preclinical studies.

Pharmacokinetic studies have revealed that tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Additionally, the compound shows low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.

In conclusion, tert-butyl N-{3-(5-cyanopyridin-2-yl)oxyphenyl}carbamate (CAS No. 2680676-91-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential for addressing unmet medical needs in various disease areas.